Cas no 1361845-77-3 (Methyl 4-(aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-3-acetate)

• Product Name: Methyl 4-(aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-3-acetate
• CAS No: 1361845-77-3
• MF: C₁₁H₁₄F₂N₂O₃
• MW: 260.237269878387
• CID: 4931996
• Update Time: 2025-10-30

Methyl 4-(aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-3-acetate

• Inchi： 1S/C11H14F2N2O3/c1-17-9(16)4-7-6(5-14)3-8(10(12)13)15-11(7)18-2/h3,10H,4-5,14H2,1-2H3
• InChI Key： OYOXEUDCQPSRHY-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CN)=C(C(=N1)OC)CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 279
• XLogP3: 0.5
• Topological Polar Surface Area: 74.4

Additional information on Methyl 4-(aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-3-acetate

Methyl 4-(aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-3-acetate (CAS No. 1361845-77-3): A Comprehensive Overview

Methyl 4-(aminomethyl)-6-()-2-methoxypyridine-3-acetate, identified by its CAS number 1361845-77-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its intricate molecular structure, holds promise in the development of novel therapeutic agents and has been the subject of extensive research in recent years.

The molecular formula of Methyl 4-(aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-3-acetate is C₁₁H₁₄F₂N₂O_{3, reflecting its complex composition. The presence of multiple functional groups, including an aminomethyl side chain and a substituent, makes this compound a versatile scaffold for chemical modifications and biological evaluations. These features contribute to its potential utility in the synthesis of pharmacologically active molecules.}

In recent years, there has been a surge in research focused on developing new pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds are well-known for their role in medicinal chemistry, often serving as key structural motifs in drugs targeting various diseases. Methyl 4-(aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-3-acetate stands out among these derivatives due to its unique structural features and the potential for further functionalization.

The group in Methyl 4-(aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-3-acetate introduces a reactive site that can be readily modified through various chemical reactions, such as coupling with carboxylic acids or participating in nucleophilic substitution reactions. This flexibility makes it an attractive building block for the synthesis of more complex molecules. Additionally, the group can influence the electronic properties of the molecule, potentially enhancing its binding affinity to biological targets.

The core of this compound is another key feature that contributes to its pharmacological interest. Methoxypyridines are frequently found in bioactive molecules and have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of both an acetic acid ester and a methoxy group further diversifies its potential applications.

Recent studies have highlighted the importance of fluorinated pyridines in drug design. The introduction of fluorine atoms into pyridine rings can modulate metabolic stability, lipophilicity, and binding interactions with biological targets. In Methyl 4-(aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-3-acetate, the group is strategically positioned to influence these properties, making it a valuable candidate for further investigation.

The synthesis of Methyl 4-(aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-3-acetate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and protection-deprotection strategies to introduce the desired functional groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to construct the complex framework of this molecule.

The biological evaluation of Methyl 4-(aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-3-acetate has revealed promising activities in several disease models. Preliminary studies have shown that this compound exhibits inhibitory effects on various enzymes and receptors relevant to human health. For instance, it has demonstrated potential as an inhibitor of enzymes involved in cancer cell proliferation and as a modulator of inflammatory pathways.

The structural features of Methyl 4-(aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-3-acetate make it an excellent candidate for structure-activity relationship (SAR) studies. By systematically modifying specific functional groups within the molecule, researchers can gain insights into how different structural elements contribute to its biological activity. This information is crucial for designing more potent and selective therapeutic agents.

In conclusion, Methyl 4-(aminomethyl)-6-(difluoromethyl)-2-methoxypyridine-3-acetate (CAS No. 1361845-77-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of an aminomethyl group and a substituent, make it a valuable scaffold for drug discovery efforts. Further research is warranted to fully explore its biological activities and develop novel therapeutic applications.